(E)-1-(3-prop-2-ynylsulfanyl-1,2,4-triazol-4-yl)-3-thiophen-2-ylprop-2-en-1-one

• IUPAC Name: (E)-1-(3-prop-2-ynylsulfanyl-1,2,4-triazol-4-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C12H9N3OS2/c1-2-7-18-12-14-13-9-15(12)11(16)6-5-10-4-3-8-17-10/h1,3-6,8-9H,7H2/b6-5+
• InChI Key: ZBYIMGIUACTRAZ-AATRIKPKSA-N
• Canonical SMILES: C#CCSC1=NN=CN1C(=O)C=CC2=CC=CS2
• Isomeric SMILES: C#CCSC1=NN=CN1C(=O)/C=C/C2=CC=CS2
• Molecular Formula: C12H9N3OS2
• Molecular Weight: 275.4 g/mol

Description

(E)-1-(3-prop-2-ynylsulfanyl-1,2,4-triazol-4-yl)-3-thiophen-2-ylprop-2-en-1-one is a chemical compound with potential applications in scientific research. It belongs to the class of compounds known as triazoles and has been the subject of significant scientific interest due to its potential biological activities.

Scientific Research Applications

Antimicrobial Applications

Compounds derived from thiophene and triazole cores, similar to the structure of the compound , have been explored for their antimicrobial properties. For example, a study highlighted the synthesis of novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones starting from 1,3-Di(thiophen-2-yl)prop-2-en-1-one, showing mild antimicrobial activities (Gomha et al., 2018). This suggests that compounds with thiophene and triazole functionalities could be useful in the development of new antimicrobial agents.

Anticancer Applications

The structural motifs found in thiophene and triazole derivatives have been investigated for their potential anticancer activities. A study involving the synthesis of a library of 1-{1-methyl-2-[4-phenyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indol-3-yl}methanamine derivatives exhibited potent growth inhibitory action against human cancer cell lines, with one compound showing significant inhibition of the SIRT1 enzyme, suggesting a potential for anticancer therapy (Panathur et al., 2013).

Corrosion Inhibition

The triazole ring, often found in corrosion inhibitors, suggests that derivatives of the compound could be explored for their corrosion inhibition properties. A study on novel photosensitive polymers incorporating triazole units demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic conditions, indicating the potential of triazole derivatives in protective coatings (Baskar et al., 2013).

Electrochemiluminescence (ECL) Applications

Research into thiophene and triazole derivatives has also uncovered their utility in electrochemiluminescence (ECL) for analytical applications. A study on thiophene luminophores with triazole units demonstrated their potential in ECL mechanisms, showing enhanced ECL activity with co-reactants, which could be valuable in the development of ECL-based sensors and assays (Li et al., 2016).